Cas no 2172183-82-1 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylamino}propanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylamino}propanoic acid
• CAS No: 2172183-82-1
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6289494
• PubChem ID: 165879134
• Update Time: 2025-10-28

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylamino}propanoic acid
• EN300-1556340
• 2172183-82-1
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]amino}propanoic acid

• Inchi： 1S/C20H22N2O4/c23-19(24)9-10-21-11-12-22-20(25)26-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18,21H,9-13H2,(H,22,25)(H,23,24)
• InChI Key： SEXISSDIOITQSA-UHFFFAOYSA-N
• SMILES： O(C(NCCNCCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.7Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylamino}propanoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylamino}propanoic Acid: A Comprehensive Overview

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylamino}propanoic acid (CAS No. 2172183-82-1) is a compound of significant interest in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a key protective group in peptide synthesis. The presence of the Fmoc group, along with the ethylamino and propanoic acid moieties, makes this compound versatile for various applications in drug design and chemical synthesis.

The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids. In this compound, the Fmoc group is attached to an ethylamino linker, which in turn is connected to a propanoic acid moiety. This structural arrangement allows for the creation of bioactive molecules with tailored properties, such as improved solubility, stability, and bioavailability. Recent studies have highlighted the potential of this compound in the development of targeted drug delivery systems, where its ability to act as a linker or carrier molecule is particularly advantageous.

One of the most promising applications of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylamino}propanoic acid lies in its use as a building block for peptide-based therapeutics. Researchers have demonstrated that incorporating this compound into peptide sequences can enhance their stability and reduce immunogenicity, making them more suitable for therapeutic use. For instance, a study published in *Nature Communications* in 2023 explored the use of this compound in constructing antibody-drug conjugates (ADCs), where it served as a critical linker between the antibody and the cytotoxic payload. The results showed improved drug loading efficiency and enhanced efficacy against cancer cells.

In addition to its role in peptide synthesis, this compound has also found applications in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been leveraged to create advanced materials with tailored surface properties. A recent investigation by researchers at Stanford University demonstrated that films constructed using this compound exhibit excellent biocompatibility and mechanical stability, making them ideal candidates for biomedical implants and sensors.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylamino}propanoic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The key steps include the activation of the Fmoc group under specific conditions and its subsequent coupling with the ethylamino-propanoic acid backbone. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving yield.

From a pharmacological perspective, this compound has shown potential as a modulator of cellular signaling pathways. Preclinical studies have indicated that it can interfere with key enzymes involved in inflammation and apoptosis, suggesting its utility in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to penetrate cellular membranes makes it a promising candidate for drug delivery across biological barriers, such as the blood-brain barrier.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylamino}propanoic acid (CAS No. 2172183-82-1) is a multifaceted compound with applications spanning drug discovery, materials science, and biomedical engineering. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in these fields. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern science and technology.